![molecular formula C13H11NO2S B2377536 9H-fluorene-2-sulfonamide CAS No. 13354-22-8](/img/structure/B2377536.png)
9H-fluorene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
9H-fluorene-2-sulfonamide is a chemical compound with the CAS Number: 13354-22-8 . It has a molecular weight of 245.3 and is typically in the form of a powder .
Synthesis Analysis
Methods for the preparation of symmetrical and non-symmetrical 2,7-disubstituted 9H-fluorene derivatives have been described . These methods involve the use of commercial fluorene building blocks and provide preliminary data to show a method for the preparation of aniline and amide substituted fluorene mono-sulfonamides .Molecular Structure Analysis
The molecular structure of this compound is represented by the Inchi Code: 1S/C13H11NO2S/c14-17(15,16)11-5-6-13-10(8-11)7-9-3-1-2-4-12(9)13/h1-6,8H,7H2,(H2,14,15,16) .Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 217-219°C . It has a molecular weight of 245.3 .Scientific Research Applications
Fuel Cell Applications
- Sulfonated Polyimides for Fuel Cells : A study by Guo et al. (2002) explored sulfonated diamine monomers derived from 9H-fluorene-2-sulfonamide for potential use in fuel cells. These sulfonated polyimides displayed good solubility and promising proton conductivities, suggesting their utility in fuel cell applications (Guo et al., 2002).
Polymer Research
- Polymer Electrolyte Membranes : Wang et al. (2011) and Bae et al. (2009) have conducted studies involving fluorene-based polymers. These studies focused on developing polymer electrolyte membranes with high proton conductivity and potential applications in fuel cells (Wang et al., 2011); (Bae et al., 2009).
Pharmaceutical and Medical Research
- Tumor Localization Studies : Argus et al. (1958) explored sulfur 35-labeled derivatives of fluorene, including fluorene-2,7-disulfonamide, for their potential to localize in tumor tissue, which could have diagnostic and therapeutic implications (Argus et al., 1958).
Organic Synthesis and Material Science
- Development of Protecting Groups : Ishibashi et al. (2010) introduced a sulfonamide-based protecting group, (9H-fluoren-9-yl)methanesulfonyl (Fms), for use in organic synthesis. This compound is complementary to the well-established Fmoc protecting group and has applications in the synthesis of peptides and related compounds (Ishibashi et al., 2010).
Optical and Electrical Properties
- Photoelectric Properties : Yuan et al. (2020) investigated different electron-withdrawing moieties on the general photoelectric properties of fluorene-based dimers. Their research contributes to the understanding of the optical and electronic properties of such materials, which are significant in the field of organic electronics and photonics (Yuan et al., 2020).
Safety and Hazards
Future Directions
While specific future directions for 9H-fluorene-2-sulfonamide are not available, the synthesis of fluorene derivatives is of interest to the synthetic community . The development of new methods for the preparation of fluorene derivatives that allow access to alternative and more complex scaffolds will be of interest .
Properties
IUPAC Name |
9H-fluorene-2-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO2S/c14-17(15,16)11-5-6-13-10(8-11)7-9-3-1-2-4-12(9)13/h1-6,8H,7H2,(H2,14,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUIDLTURDJZFNT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C3=C1C=C(C=C3)S(=O)(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13354-22-8 |
Source
|
Record name | 9H-fluorene-2-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.